Cas no 1989671-71-7 (3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride)

• Product Name: 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride
• CAS No: 1989671-71-7
• MDL: MFCD30342818
• CID: 4632996
• PubChem ID: 122164334
• Update Time: 2025-05-20

3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride

• MDL： MFCD30342818

Additional information on 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride

3-(5-Methyl-1H-imidazol-2-yl)aniline Dihydrochloride: An Overview of Its Properties and Applications

3-(5-Methyl-1H-imidazol-2-yl)aniline dihydrochloride (CAS No. 1989671-71-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylimidazole aniline dihydrochloride, is a derivative of aniline and imidazole, both of which are fundamental building blocks in the synthesis of various bioactive molecules. The unique structure of this compound, featuring a methyl-substituted imidazole ring attached to an aniline moiety, imparts it with distinct chemical and biological properties that make it a valuable tool in drug discovery and development.

The chemical structure of 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride consists of a benzene ring linked to an imidazole ring via a methylene bridge, with a methyl group attached to the imidazole ring. The presence of the dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations. This compound has been extensively studied for its potential therapeutic applications, particularly in the areas of neurology and oncology.

Recent research has highlighted the importance of 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride in modulating specific biological pathways. For instance, studies have shown that this compound can act as a potent inhibitor of certain enzymes involved in signal transduction pathways, such as protein kinases. This property makes it a promising candidate for the development of targeted therapies for diseases characterized by aberrant signaling, such as cancer and neurodegenerative disorders.

In the context of neurology, 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride has been investigated for its potential to modulate neurotransmitter systems. Research has demonstrated that this compound can interact with receptors involved in the regulation of serotonin and dopamine, two key neurotransmitters implicated in mood disorders and neurodegenerative diseases. These findings suggest that 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride may have therapeutic potential in treating conditions such as depression and Parkinson's disease.

The pharmacological profile of 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride has also been explored in preclinical studies. Animal models have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Additionally, toxicity studies have indicated that 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the realm of oncology, 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride has been evaluated for its antiproliferative effects on various cancer cell lines. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The synthetic route to produce 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride involves several well-established chemical transformations. The synthesis typically starts with the reaction of an appropriate aniline derivative with a methyl-substituted imidazole precursor, followed by the formation of the salt form through treatment with hydrochloric acid. The overall process is efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

In conclusion, 3-(5-methyl-1H-imidazol-2-yl)aniline dihydrochloride (CAS No. 1989671-71-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for exploring new therapeutic avenues in neurology and oncology. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, further solidifying its importance in the field.